Cas no 86282-93-1 (L-Proline, 1-(1-oxohexyl)-)
L-Proline, 1-(1-oxohexyl)- structure
Product Name:L-Proline, 1-(1-oxohexyl)-
CAS No:86282-93-1
MF:C11H19NO3
MW:213.273463487625
CID:662104
PubChem ID:10751088
Update Time:2025-04-19
L-Proline, 1-(1-oxohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, 1-(1-oxohexyl)-
- (2S)-1-hexanoylpyrrolidine-2-carboxylic acid
- RTJVMTQLPNDWLB-VIFPVBQESA-N
- DTXSID70444371
- SCHEMBL5035727
- 86282-93-1
- N-hexanoyl-L-proline
- N-caproyl-l-pro
- n-caproyl-l-proline
- AKOS010372512
-
- Inchi: 1S/C11H19NO3/c1-2-3-4-7-10(13)12-8-5-6-9(12)11(14)15/h9H,2-8H2,1H3,(H,14,15)/t9-/m0/s1
- InChI Key: RTJVMTQLPNDWLB-VIFPVBQESA-N
- SMILES: O=C(CCCCC)N1CCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.6Ų
L-Proline, 1-(1-oxohexyl)- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
86282-93-1 (L-Proline, 1-(1-oxohexyl)-) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 68-95-1(N-Acetyl-L-proline)
- 58725-39-6(N-Dodecanoyl-L-proline)
- 103833-72-3((2R)-2-(2-oxopyrrolidin-1-yl)butanoic acid)
- 13485-59-1(L-Alanyl-L-proline)
- 98-79-3(L-Pyroglutamic acid)
- 35305-74-9(N-Acetyl-L-glutamine)
- 52315-75-0(N-Lauroyl-L-lysine)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent